Cas no 89264-01-7 (3-Octen-2-one, 3,4-difluoro-, (E)-)
89264-01-7 structure
Product Name:3-Octen-2-one, 3,4-difluoro-, (E)-
CAS No:89264-01-7
MF:C8H12F2O
MW:162.177089691162
CID:606242
PubChem ID:71323193
Update Time:2025-04-19
3-Octen-2-one, 3,4-difluoro-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Octen-2-one, 3,4-difluoro-, (E)-
- 3,4-difluorooct-3-en-2-one
- DTXSID30752803
- 89264-01-7
-
- Inchi: 1S/C8H12F2O/c1-3-4-5-7(9)8(10)6(2)11/h3-5H2,1-2H3
- InChI Key: FIEGEEJGGWFOJX-UHFFFAOYSA-N
- SMILES: FC(=C(C(C)=O)F)CCCC
Computed Properties
- Exact Mass: 162.08562133g/mol
- Monoisotopic Mass: 162.08562133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
3-Octen-2-one, 3,4-difluoro-, (E)- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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